Cas no 2098005-63-9 (4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid)

• Product Name: 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid
• CAS No: 2098005-63-9
• MF: C₁₅H₁₃F₂NO₂
• MW: 277.26603102684
• CID: 5727269
• PubChem ID: 121205097
• Update Time: 2025-11-01

4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2098005-63-9
• 4-(difluoromethyl)-2-methyl-6-(4-methylphenyl)pyridine-3-carboxylic acid
• F1967-2670
• AKOS026713784
• 4-(difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid
• 3-Pyridinecarboxylic acid, 4-(difluoromethyl)-2-methyl-6-(4-methylphenyl)-
• 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid

• Inchi： 1S/C15H13F2NO2/c1-8-3-5-10(6-4-8)12-7-11(14(16)17)13(15(19)20)9(2)18-12/h3-7,14H,1-2H3,(H,19,20)
• InChI Key： UCVMYYOMNFFQMG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2C=CC(C)=CC=2)=NC(C)=C1C(=O)O)F

Computed Properties

• Exact Mass: 277.09143498g/mol
• Monoisotopic Mass: 277.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.254±0.06 g/cm3(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• pka: 0.79±0.25(Predicted)

Additional information on 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid

4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid, also known by its CAS number 2098005-63-9, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid (vitamin B3), and are widely studied for their pharmacological and biochemical properties. The structure of this compound is characterized by the presence of a difluoromethyl group at the 4-position, a methyl group at the 2-position, and a p-tolyl group at the 6-position of the nicotinic acid backbone. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid in drug discovery and development. The molecule has been shown to exhibit promising activity in various biological assays, particularly in the context of inflammation and oxidative stress. Researchers have demonstrated that this compound possesses potent anti-inflammatory properties, making it a potential candidate for the treatment of conditions such as arthritis and other inflammatory disorders. Furthermore, its ability to modulate cellular responses to oxidative stress suggests its potential role in neurodegenerative diseases, where oxidative stress plays a significant role.

The synthesis of 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid involves a series of intricate chemical reactions, including nucleophilic substitution, Friedel-Crafts alkylation, and oxidation steps. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, improving both yield and purity. These optimizations are crucial for scaling up production, which is essential for preclinical and clinical studies.

In terms of pharmacokinetics, this compound has been shown to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Studies conducted in animal models indicate that it has good bioavailability and is well-tolerated at therapeutic doses. These findings are encouraging for its potential translation into human therapeutics. However, further studies are required to fully understand its pharmacokinetic profile and safety profile in humans.

The structural uniqueness of 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid also makes it an interesting candidate for exploring novel drug delivery systems. Researchers have explored the use of nanotechnology-based delivery systems to enhance its solubility and targeting efficiency. These innovations could significantly improve its therapeutic efficacy while minimizing side effects.

In conclusion, 4-(Difluoromethyl)-2-methyl-6-(p-tolyl)nicotinic acid represents a promising molecule with diverse applications in the field of medicinal chemistry. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a strong candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds the promise of contributing significantly to the advancement of therapeutic interventions in various disease states.